Cas no 626209-34-5 ((3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine)

(3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine is a versatile amine derivative featuring both imidazole and methoxybenzyl functional groups. Its molecular structure enables applications in organic synthesis, particularly as an intermediate in pharmaceutical and agrochemical research. The imidazole moiety provides coordination and binding capabilities, while the methoxybenzyl group enhances solubility and reactivity in various solvents. This compound is valued for its potential in designing biologically active molecules, including enzyme inhibitors and receptor modulators. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for researchers. Proper handling and storage are recommended to maintain its integrity for experimental use.
(3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine structure
626209-34-5 structure
Product Name:(3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine
CAS No:626209-34-5
MF:C14H19N3O
MW:245.320163011551
CID:3078798
PubChem ID:3152370
Update Time:2025-05-22

(3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine Chemical and Physical Properties

Names and Identifiers

    • (3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine
    • MDL: MFCD04035528
    • Inchi: 1S/C14H19N3O/c1-18-14-6-3-2-5-13(14)11-15-7-4-9-17-10-8-16-12-17/h2-3,5-6,8,10,12,15H,4,7,9,11H2,1H3
    • InChI Key: AALABIFORUASAG-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1CNCCCN1C=NC=C1

Computed Properties

  • Exact Mass: 245.152812238Da
  • Monoisotopic Mass: 245.152812238Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 39.1Ų

(3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM377465-1g
[3-(1H-imidazol-1-yl)propyl][(2-methoxyphenyl)methyl]amine
626209-34-5 95%+
1g
$312 2023-01-19

Additional information on (3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine

The Comprehensive Overview of (3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine (CAS No 626209-34-5)

(3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine, also known by its CAS registry number CAS No 626209-34-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring, a methoxy-substituted benzene group, and an amine functional group. The combination of these structural elements imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular formula of (3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine is C15H18N4O. Its molecular weight is approximately 274.34 g/mol, and it exists as a solid under standard conditions. The compound exhibits a melting point in the range of 150°C to 160°C, making it suitable for thermal stability studies. The presence of the imidazole ring contributes to its aromaticity and potential for hydrogen bonding, which are critical factors in determining its solubility and reactivity.

Recent studies have highlighted the potential of (3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine in drug discovery. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, research has shown that this compound may exhibit anti-inflammatory and antioxidant properties, which could be exploited in the development of new pharmaceutical agents.

In terms of synthesis, (3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods often involve the use of reagents such as sodium hydride or diisopropylethylamine to facilitate the formation of the desired amine bonds. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

The compound's physical properties make it suitable for analysis using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. NMR studies have revealed detailed information about the spatial arrangement of atoms within the molecule, while mass spectrometry has provided insights into its fragmentation patterns under different conditions.

In addition to its pharmacological applications, (3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine has shown promise in materials science. Its ability to form stable complexes with metal ions suggests potential uses in catalysis and coordination chemistry. Furthermore, its amphiphilic nature makes it a candidate for surfactant applications, where it could enhance the solubility of hydrophobic compounds in aqueous media.

The environmental impact of (3-Imidazol-1-yl-propyl)-(2-methoxy-benzyl)-amine is another area of interest. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms. Preliminary results indicate that the compound is not highly toxic at concentrations typically encountered in industrial or environmental settings, but further research is needed to fully understand its ecological implications.

In conclusion, (3-Imidazol-1-y

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